4-[(3,4-dichlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde

• IUPAC Name: 4-[(3,4-dichlorophenyl)methoxy]-3-ethoxy-5-iodobenzaldehyde
• InChI: InChI=1S/C16H13Cl2IO3/c1-2-21-15-7-11(8-20)6-14(19)16(15)22-9-10-3-4-12(17)13(18)5-10/h3-8H,2,9H2,1H3
• InChI Key: RKEWVUOCUILSSB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=O)I)OCC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H13Cl2IO3
• Molecular Weight: 451.1 g/mol

Description

4-[(3,4-dichlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde, also known as DEIBA, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. DEIBA is a yellow crystalline powder that is commonly used in lab experiments to study its biochemical and physiological effects.

Scientific Research Applications

4-[(3,4-dichlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde has been studied for its potential applications in the field of medicine. It has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs. 4-[(3,4-dichlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the formation of amyloid-beta fibrils.

Mechanism of Action

The mechanism of action of 4-[(3,4-dichlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in inflammation and tumor growth. 4-[(3,4-dichlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde has also been shown to inhibit the formation of amyloid-beta fibrils by binding to the peptide and preventing its aggregation.
Biochemical and Physiological Effects:
4-[(3,4-dichlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in inflammation and tumor growth, as well as inhibit the formation of amyloid-beta fibrils. 4-[(3,4-dichlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(3,4-dichlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde is its potential applications in the field of medicine. Its anti-inflammatory and anti-tumor properties make it a promising candidate for the development of new drugs. However, 4-[(3,4-dichlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde has a relatively low yield in its synthesis method, which can make it difficult to obtain in large quantities. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 4-[(3,4-dichlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde. One potential direction is the development of new drugs based on its anti-inflammatory and anti-tumor properties. Another direction is the study of its potential use in the treatment of Alzheimer's disease. Additionally, more research is needed to fully understand its mechanism of action and potential side effects, as well as to improve its synthesis method to increase its yield.